Cas no 7220-51-1 (Tyrosine, 2-amino-)

• Product Name: Tyrosine, 2-amino-
• CAS No: 7220-51-1
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 5544062
• Update Time: 2025-04-23

Tyrosine, 2-amino- Chemical and Physical Properties

Names and Identifiers

• Tyrosine, 2-amino-

• Inchi： 1S/C9H12N2O3/c10-7-4-6(12)2-1-5(7)3-8(11)9(13)14/h1-2,4,8,12H,3,10-11H2,(H,13,14)/t8-/m0/s1
• InChI Key： PQUSMXUQSMSWNN-QMMMGPOBSA-N
• SMILES： C(O)(=O)[C@H](CC1=CC=C(O)C=C1N)N

Additional information on Tyrosine, 2-amino-

Tyrosine (CAS No. 7220-51-1): A Comprehensive Overview

Tyrosine, also known as 2-amino-3-(4-hydroxyphenyl)propanoic acid, is a non-essential amino acid that plays a critical role in various biological processes. With the CAS registry number 7220-51-1, tyrosine is classified under the broader category of aromatic amino acids due to its phenol group structure. This compound is naturally synthesized in the human body from phenylalanine, another essential amino acid, and serves as a precursor for several important neurotransmitters and hormones.

The chemical structure of tyrosine (C9H11NO3) consists of a central carbon atom bonded to an amino group (-NH2), a carboxyl group (-COOH), and a phenol group (-OH). The phenol group's hydroxyl (-OH) moiety is particularly significant as it enables tyrosine to participate in hydroxylation reactions, which are essential for the biosynthesis of dopamine, norepinephrine, and epinephrine. These neurotransmitters are vital for regulating mood, stress response, and cognitive functions.

Recent studies have highlighted the potential therapeutic applications of tyrosine in addressing neurological disorders. For instance, research published in the journal Nature Neuroscience demonstrated that tyrosine supplementation could enhance cognitive performance under stress by modulating dopamine levels in the prefrontal cortex. This finding underscores the importance of tyrosine in maintaining optimal brain function and opens new avenues for its use in treating conditions such as anxiety and depression.

In addition to its role in neurotransmitter synthesis, tyrosine has been shown to influence melanin production. Melanin, the pigment responsible for skin and hair color, is derived from tyrosine through a series of enzymatic reactions involving tyrosinase. This connection has led to the exploration of tyrosine derivatives in cosmetic applications, particularly in products aimed at skin whitening and anti-aging.

From a biochemical perspective, tyrosine's ability to undergo phosphorylation makes it a key player in cellular signaling pathways. Phosphorylated tyrosine residues serve as docking sites for signaling proteins, facilitating communication between cells and regulating processes such as cell growth, differentiation, and apoptosis. Recent advancements in proteomics have enabled researchers to map these interactions with unprecedented precision, providing deeper insights into tyrosine's role in health and disease.

The industrial production of tyrosine involves fermentation processes using microorganisms such as Bacillus subtilis. These processes are optimized to maximize yield while ensuring high purity levels. The compound is widely used in pharmaceuticals, food additives, and cosmetics due to its versatility and biocompatibility.

In conclusion, tyrosine (CAS No. 7220-51-1) is a multifaceted molecule with significant implications across various fields of science and industry. Its role as a precursor to essential neurotransmitters, coupled with its involvement in cellular signaling and pigment production, positions it as a critical compound for both therapeutic and cosmetic applications. As research continues to uncover new dimensions of tyrosine's functionality, its significance in modern medicine and beyond will undoubtedly grow.